Cas no 1490288-78-2 (3-(2,4-difluorophenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(2,4-difluorophenyl)-2,2-dimethylpropanoic acid
• CAS No: 1490288-78-2
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 5843363
• PubChem ID: 62739012
• Update Time: 2025-07-21

3-(2,4-difluorophenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2,4-difluoro-α,α-dimethyl-
• 3-(2,4-difluorophenyl)-2,2-dimethylpropanoic acid
• CS-0343934
• EN300-1857023
• 1490288-78-2
• AKOS012032243

• Inchi： 1S/C11H12F2O2/c1-11(2,10(14)15)6-7-3-4-8(12)5-9(7)13/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： LCZNWPOWGHKVHJ-UHFFFAOYSA-N
• SMILES： C1(CC(C)(C)C(O)=O)=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 288.4±25.0 °C(Predicted)
• pka: 4.71±0.18(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2,4-difluorophenyl)-2,2-dimethylpropanoic acid

Research Brief on 3-(2,4-difluorophenyl)-2,2-dimethylpropanoic acid (CAS: 1490288-78-2)

3-(2,4-difluorophenyl)-2,2-dimethylpropanoic acid (CAS: 1490288-78-2) is a fluorinated carboxylic acid derivative that has garnered significant attention in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

Recent literature highlights the role of 3-(2,4-difluorophenyl)-2,2-dimethylpropanoic acid as a building block for the development of small-molecule inhibitors targeting various enzymes and receptors. Its unique structural features, including the difluorophenyl group and the dimethylpropanoic acid moiety, contribute to its ability to modulate biological pathways. For instance, studies have demonstrated its utility in the synthesis of inhibitors for inflammatory mediators, such as cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of inflammatory diseases.

In addition to its role in inflammation, 3-(2,4-difluorophenyl)-2,2-dimethylpropanoic acid has been investigated for its potential in oncology. Researchers have utilized this compound to develop prodrugs or analogs that exhibit selective cytotoxicity against cancer cells. The fluorinated aromatic ring enhances the compound's bioavailability and metabolic stability, making it a promising candidate for further optimization in anticancer drug development. Recent preclinical studies have shown encouraging results in terms of tumor growth inhibition and minimal off-target effects.

The synthetic routes for 3-(2,4-difluorophenyl)-2,2-dimethylpropanoic acid have also been a subject of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound. These methodological improvements are critical for ensuring the compound's availability for large-scale pharmaceutical applications. Furthermore, computational modeling studies have provided insights into the compound's binding interactions with target proteins, aiding in the rational design of more potent derivatives.

Despite its promising attributes, challenges remain in the development of 3-(2,4-difluorophenyl)-2,2-dimethylpropanoic acid-based therapeutics. Issues such as solubility, pharmacokinetics, and potential toxicity need to be addressed through further structural optimization and in vivo studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and translate the compound's potential into clinically viable drugs.

In conclusion, 3-(2,4-difluorophenyl)-2,2-dimethylpropanoic acid (CAS: 1490288-78-2) represents a versatile and promising scaffold in medicinal chemistry. Its applications span across inflammation, oncology, and beyond, with ongoing research efforts aimed at unlocking its full therapeutic potential. Future studies should focus on addressing the current limitations and exploring novel derivatives to expand its utility in drug discovery.